Cas no 16008-49-4 (4-Pyrimidinecarboxylicacid, 5,6-diamino-)

4-Pyrimidinecarboxylicacid, 5,6-diamino- structure
16008-49-4 structure
Product Name:4-Pyrimidinecarboxylicacid, 5,6-diamino-
CAS No:16008-49-4
MF:C5H6N4O2
MW:154.12673997879
CID:121348
PubChem ID:45122051
Update Time:2025-04-18

4-Pyrimidinecarboxylicacid, 5,6-diamino- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylicacid, 5,6-diamino-
    • 5,6-diaminopyrimidine-4-carboxylic acid
    • 16008-49-4
    • SCHEMBL13961021
    • 5,6-Diaminopyrimidine-4-carboxylicacid
    • DTXSID00669277
    • Inchi: 1S/C5H6N4O2/c6-2-3(5(10)11)8-1-9-4(2)7/h1H,6H2,(H,10,11)(H2,7,8,9)
    • InChI Key: WYLDNEQKEWNGBG-UHFFFAOYSA-N
    • SMILES: OC(C1C(=C(N)N=CN=1)N)=O

Computed Properties

  • Exact Mass: 154.049
  • Monoisotopic Mass: 154.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115A^2
  • XLogP3: -0.4
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.